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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzaldehyde

Cat. No.: B189313 Get Quote

An In-depth Technical Guide to 5-Bromo-2-methoxybenzaldehyde: Synonyms, Properties,

and Synthetic Methodologies

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical intermediates is paramount. 5-Bromo-2-
methoxybenzaldehyde is a versatile aromatic aldehyde that serves as a crucial building block

in the synthesis of a wide array of complex organic molecules, including pharmaceuticals and

agrochemicals.[1][2] This technical guide provides a detailed overview of its synonyms,

alternative names, physicochemical properties, and key synthetic protocols.

Nomenclature and Identification
Correctly identifying a chemical compound is fundamental for seamless research and

collaboration. 5-Bromo-2-methoxybenzaldehyde is known by several alternative names and

identifiers in chemical literature and databases. A consolidated list is provided below for easy

reference.
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Identifier Type Identifier

IUPAC Name 5-bromo-2-methoxybenzaldehyde[2][3]

CAS Number 25016-01-7[1][2][4][5]

Synonyms

2-Methoxy-5-bromobenzaldehyde[1][2][4], 5-

Bromo-o-anisaldehyde[1][2][5], 5-Bromo-2-

anisaldehyde[2][4], Benzaldehyde, 5-bromo-2-

methoxy-[1][2], o-Anisaldehyde, 5-bromo-[1][2]

Alternative Names
3-Bromo-6-methoxybenzaldehyde[1], 5-Bromo-

Ortho-Anisaldehyde[1]

Linear Formula BrC₆H₃(OCH₃)CHO[5]

Molecular Formula C₈H₇BrO₂[1][4]

Physicochemical Properties
The physical and chemical properties of 5-Bromo-2-methoxybenzaldehyde are critical for its

handling, storage, and application in synthetic chemistry. The compound is typically a white to

yellow or light brown crystalline powder.[4]

Property Value

Molecular Weight 215.04 g/mol [2][5]

Appearance White to yellow crystalline powder[4]

Melting Point 116-119 °C

Purity ≥ 98% (HPLC)[4], 99%[5]

Solubility
Soluble in organic solvents like ethanol and

dichloromethane; limited solubility in water.[6]

Storage Store at 0-8°C[4]

Synthetic Protocols
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The synthesis of 5-Bromo-2-methoxybenzaldehyde can be achieved through various routes.

One common method is the formylation of p-bromoanisole. Below is a detailed experimental

protocol for this synthesis.

Synthesis of 5-Bromo-2-methoxybenzaldehyde via
Formylation of p-Bromoanisole
This protocol is based on the electrophilic formylation of p-bromoanisole using titanium

tetrachloride and dichloromethyl methyl ether.[5]

Materials:

p-Bromoanisole

Titanium tetrachloride (TiCl₄)

Dichloromethyl methyl ether

Methylene chloride (CH₂Cl₂)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Cool a solution of p-bromoanisole (1.0 eq) in methylene chloride to 0 °C.

Add titanium tetrachloride (2.0 eq) dropwise to the cooled solution.

After 10 minutes, add dichloromethyl methyl ether (1.1 eq) dropwise and stir the reaction for

90 minutes at 0-10 °C.

Quench the reaction by pouring it into an excess of saturated sodium bicarbonate solution

and methylene chloride.
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Separate the organic layer, wash with saturated sodium bicarbonate solution, followed by

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl

acetate gradient) to afford 5-Bromo-2-methoxybenzaldehyde.[5]

A visual representation of this synthetic workflow is provided below.
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Caption: Synthetic workflow for 5-Bromo-2-methoxybenzaldehyde.
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Applications in Research and Development
5-Bromo-2-methoxybenzaldehyde is a valuable intermediate in the synthesis of various

biologically active molecules. Its functional groups—the aldehyde, the bromo substituent, and

the methoxy group—provide multiple reaction sites for building complex molecular

architectures.[2] It serves as a precursor for the synthesis of pharmaceuticals, particularly anti-

inflammatory and analgesic drugs.[1] Furthermore, this compound is utilized in the

development of agrochemicals, such as pesticides and herbicides.[1]

While specific signaling pathways directly modulated by 5-Bromo-2-methoxybenzaldehyde
are not extensively documented, its derivatives have shown potential in areas like cancer

research. For instance, related benzyloxybenzaldehyde derivatives have demonstrated

cytotoxic effects against cancer cell lines. The biological potential of compounds synthesized

from this scaffold highlights its importance in drug discovery and development.

Conclusion
5-Bromo-2-methoxybenzaldehyde is a key chemical intermediate with a well-defined profile

of synonyms, properties, and synthetic routes. Its versatility makes it an indispensable tool for

chemists in academia and industry. The detailed information provided in this guide is intended

to support researchers in their efforts to synthesize novel compounds with potential therapeutic

and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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